Cas no 208259-47-6 ((4-cyclohexylphenyl)methanol)

• Product Name: (4-cyclohexylphenyl)methanol
• CAS No: 208259-47-6
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 1400427
• PubChem ID: 22492024
• Update Time: 2025-06-10

(4-cyclohexylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-cyclohexyl-
• 4-cyclohexylphenylmethyl alcohol
• (4-cyclohexylphenyl)methanol
• AT23291
• AKOS009333528
• 4-cyclohexylbenzyl Alcohol
• 4-(Cyclohexyl)benzyl Alcohol
• (4-cyclohexylphenyl)-methanol
• 4(Cyclohexyl)benzyl Alcohol
• EN300-108592
• 208259-47-6
• SCHEMBL1692149
• SMHACOFUYOUOBL-UHFFFAOYSA-N
• DB-367705
• Z385370360
• 4-Cyclohexylbenzylalcohol

• Inchi： 1S/C13H18O/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h6-9,12,14H,1-5,10H2
• InChI Key： SMHACOFUYOUOBL-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (4-cyclohexylphenyl)methanol

Chemical Profile of (4-cyclohexylphenyl)methanol (CAS No. 208259-47-6)

{(4-cyclohexylphenyl)methanol}, identified by the Chemical Abstracts Service Number (CAS No.) 208259-47-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a phenyl ring substituted with a cyclohexyl group and terminated with a hydroxymethyl group, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry. The molecular structure of (4-cyclohexylphenyl)methanol contributes to its potential applications in drug development, particularly in the synthesis of bioactive molecules and fine chemicals.

The synthesis of (4-cyclohexylphenyl)methanol typically involves multi-step organic reactions, often starting from readily available aromatic precursors such as 4-bromocyclohexylbenzene or 4-cyclohexylphenol. Advanced catalytic methods, including cross-coupling reactions and reduction processes, are commonly employed to achieve high yields and purity. The hydroxymethyl functionality at the para position relative to the cyclohexyl substituent enhances the compound's reactivity, making it a versatile building block for further derivatization.

In recent years, research has highlighted the utility of (4-cyclohexylphenyl)methanol in the development of novel pharmaceutical agents. Its structural motif is reminiscent of many biologically active compounds, suggesting potential therapeutic applications. For instance, derivatives of this compound have been explored as modulators of enzyme activity and as scaffolds for small-molecule drugs targeting specific biological pathways. The cyclohexyl group provides steric hindrance, which can influence binding affinity and selectivity in drug design.

One notable area of investigation involves the use of (4-cyclohexylphenyl)methanol in the synthesis of ligands for metal-organic frameworks (MOFs). MOFs are porous materials with tunable properties that find applications in catalysis, gas storage, and separation technologies. The hydroxymethyl group in (4-cyclohexylphenyl)methanol can serve as a coordinating site for metal ions, facilitating the construction of complex MOF structures with tailored functionalities. Recent studies have demonstrated its role in creating MOFs with enhanced stability and selective adsorption capabilities.

The compound's potential extends to materials science as well. Its aromatic and aliphatic components contribute to desirable mechanical and thermal properties when incorporated into polymers or coatings. Researchers have investigated its incorporation into polymeric matrices to improve material performance under various conditions. The presence of both hydrophobic (cyclohexyl) and hydrophilic (hydroxymethyl) regions makes it an interesting candidate for designing amphiphilic materials with applications in drug delivery systems.

From an industrial perspective, (4-cyclohexylphenyl)methanol represents a valuable intermediate for fine chemical synthesis. Its structural features allow for diverse functionalization strategies, enabling the production of a wide range of downstream products. Companies specializing in custom chemical synthesis often utilize this compound to meet the growing demand for specialized intermediates in pharmaceuticals and specialty chemicals.

The safety profile of (4-cyclohexylphenyl)methanol is another critical consideration. While not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety and environmental protection. Standard laboratory practices, including personal protective equipment (PPE) use and proper waste disposal methods, are essential when working with this compound.

In conclusion,(4-cyclohexylphenyl)methanol (CAS No. 208259-47-6) is a multifaceted organic compound with significant potential in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features enable diverse applications, from drug development to advanced material design. As research continues to uncover new methodologies for its synthesis and functionalization,(4-cyclohexylphenyl)methanol is poised to remain a cornerstone in synthetic chemistry and applied science.